Cas no 1803690-26-7 (4-(Difluoromethyl)-3-hydroxy-5-methylpyridine)
4-(Difluoromethyl)-3-hydroxy-5-methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-(Difluoromethyl)-3-hydroxy-5-methylpyridine
-
- Inchi: 1S/C7H7F2NO/c1-4-2-10-3-5(11)6(4)7(8)9/h2-3,7,11H,1H3
- InChI Key: URZWJFSQQQONOP-UHFFFAOYSA-N
- SMILES: FC(C1C(=CN=CC=1C)O)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 132
- XLogP3: 1.5
- Topological Polar Surface Area: 33.1
4-(Difluoromethyl)-3-hydroxy-5-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024003534-250mg |
4-(Difluoromethyl)-3-hydroxy-5-methylpyridine |
1803690-26-7 | 97% | 250mg |
$652.80 | 2022-04-02 | |
| Alichem | A024003534-500mg |
4-(Difluoromethyl)-3-hydroxy-5-methylpyridine |
1803690-26-7 | 97% | 500mg |
$950.60 | 2022-04-02 | |
| Alichem | A024003534-1g |
4-(Difluoromethyl)-3-hydroxy-5-methylpyridine |
1803690-26-7 | 97% | 1g |
$1,730.40 | 2022-04-02 |
4-(Difluoromethyl)-3-hydroxy-5-methylpyridine Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 4-(Difluoromethyl)-3-hydroxy-5-methylpyridine
Introduction to 4-(Difluoromethyl)-3-hydroxy-5-methylpyridine (CAS No. 1803690-26-7)
4-(Difluoromethyl)-3-hydroxy-5-methylpyridine (CAS No. 1803690-26-7) is a novel and promising compound in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in the development of new therapeutic agents. The presence of the difluoromethyl group and the hydroxy and methyl substituents on the pyridine ring contribute to its distinct chemical properties and biological activities.
The chemical structure of 4-(Difluoromethyl)-3-hydroxy-5-methylpyridine is composed of a pyridine ring with a difluoromethyl group at the 4-position, a hydroxy group at the 3-position, and a methyl group at the 5-position. These functional groups play crucial roles in determining the compound's reactivity, solubility, and biological interactions. The difluoromethyl group, in particular, is known for its ability to modulate the electronic properties of the molecule, enhancing its stability and bioavailability.
Recent studies have highlighted the potential of 4-(Difluoromethyl)-3-hydroxy-5-methylpyridine in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response pathway. Specifically, it has been found to effectively inhibit cyclooxygenase (COX) and lipoxygenase (LOX), which are critical enzymes responsible for the production of pro-inflammatory mediators such as prostaglandins and leukotrienes.
In addition to its anti-inflammatory effects, 4-(Difluoromethyl)-3-hydroxy-5-methylpyridine has also shown promise in cancer research. Studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. For instance, it has been reported to inhibit the activation of Akt/mTOR signaling, a pathway frequently dysregulated in various types of cancer. This makes it a potential candidate for developing new anticancer drugs with improved efficacy and reduced side effects.
The pharmacokinetic properties of 4-(Difluoromethyl)-3-hydroxy-5-methylpyridine have also been extensively studied. Its high lipophilicity and low molecular weight contribute to favorable absorption and distribution characteristics, making it suitable for oral administration. Furthermore, its metabolic stability has been evaluated using both in vitro and in vivo models, demonstrating that it undergoes minimal first-pass metabolism, leading to sustained plasma concentrations over time.
Clinical trials are currently underway to further investigate the safety and efficacy of 4-(Difluoromethyl)-3-hydroxy-5-methylpyridine. Preliminary results from phase I trials have shown that it is well-tolerated by patients with minimal adverse effects. These findings are encouraging and pave the way for more advanced clinical studies to explore its therapeutic potential in larger patient populations.
In conclusion, 4-(Difluoromethyl)-3-hydroxy-5-methylpyridine (CAS No. 1803690-26-7) represents a promising lead compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for developing new therapeutic agents targeting inflammatory diseases and cancer. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its eventual use as a safe and effective treatment option.
1803690-26-7 (4-(Difluoromethyl)-3-hydroxy-5-methylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)